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Compound of Interest

Compound Name: Undecyl methanesulfonate

Cat. No.: B15552531

Get Quote

Disclaimer: Specific safety and toxicological data for undecyl methanesulfonate is not readily

available in the public domain. This guide is compiled based on the safety information for

structurally related alkyl methanesulfonates, such as ethyl methanesulfonate (EMS) and methyl

methanesulfonate (MMS). Alkyl methanesulfonates are a class of compounds known to have

significant health hazards. Therefore, undecyl methanesulfonate should be handled with

extreme caution, assuming it possesses similar hazardous properties to its better-studied

analogues.

Introduction
Undecyl methanesulfonate is an alkyl ester of methanesulfonic acid. While specific

applications are not widely documented, its chemical structure suggests potential use as an

alkylating agent in chemical synthesis. Alkylating agents as a class are often reactive and can

pose significant health risks, including carcinogenicity, mutagenicity, and reproductive toxicity.

This guide is intended for researchers, scientists, and drug development professionals to

provide a framework for the safe handling and use of undecyl methanesulfonate.

Hazard Identification and Classification
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Based on data from analogous compounds like ethyl methanesulfonate, undecyl
methanesulfonate is anticipated to be classified as a hazardous substance.[1] The expected

GHS classifications are summarized below.

Table 1: Anticipated GHS Hazard Classification for Undecyl Methanesulfonate

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Germ Cell Mutagenicity Category 1B
H340: May cause genetic

defects

Carcinogenicity Category 1B/2

H350/H351: May

cause/Suspected of causing

cancer[1]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[1]

Note: This classification is extrapolated from data on ethyl methanesulfonate and methyl

methanesulfonate and should be considered provisional.

Physical and Chemical Properties
Specific physical and chemical properties for undecyl methanesulfonate are limited. The

available data is presented in Table 2.

Table 2: Physical and Chemical Properties of Undecyl Methanesulfonate
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Property Value Source

CAS Number 159438-86-5 [2]

Molecular Formula C12H26O3S [2]

Molecular Weight 250.4 g/mol [2]

Purity >99% [2]

Appearance
Not specified (likely a liquid or

low-melting solid)

Solubility Not specified

Boiling Point Not specified

Melting Point Not specified

Vapor Pressure Not specified

Toxicological Information
No specific toxicological studies for undecyl methanesulfonate were found. The toxicological

profile is inferred from related alkyl methanesulfonates.

Acute Toxicity: Expected to be harmful if swallowed.

Carcinogenicity: Alkyl methanesulfonates like EMS and MMS are considered carcinogens or

suspected carcinogens.[1][3][4] They have been shown to cause tumors in animal studies.[3]

[5]

Mutagenicity: Expected to be a potent mutagen, capable of causing heritable genetic

damage.[1][5]

Reproductive Toxicity: Suspected of damaging fertility and the unborn child.[1][5]

Skin and Eye Irritation: Expected to cause skin and serious eye irritation upon contact.

Table 3: Summary of Toxicological Hazards (Based on Analogues)
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Effect Description

Carcinogenicity

Methyl methanesulfonate is reasonably

anticipated to be a human carcinogen.[3] Ethyl

Methanesulfonate may also be a carcinogen in

humans.[4]

Mutagenicity

Alkyl methanesulfonates are known to be

mutagenic in a wide range of in-vivo and in-vitro

test systems.[5]

Reproductive Effects

Ethyl Methanesulfonate may damage the

developing fetus and the testes.[4] Methyl

methanesulfonate has been shown to cause an

increased frequency of resorptions and

congenital malformations in animal studies.[5]

Organ Systems Affected

Based on analogue data, potential target organs

could include the skin, eyes, respiratory system,

and reproductive organs.[1]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given the presumed hazards, stringent safety protocols must be followed. The following is a

general experimental protocol for handling undecyl methanesulfonate in a laboratory setting.

5.1. Engineering Controls

All work with undecyl methanesulfonate must be conducted in a certified chemical fume

hood to avoid inhalation of vapors or aerosols.[6]

Ensure that a safety shower and eyewash station are readily accessible in the immediate

work area.[7][8]

5.2. Personal Protective Equipment (PPE)
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Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves

for any signs of degradation or puncture before use.[1]

Eye Protection: Chemical safety goggles and a face shield are required to protect against

splashes.[1]

Lab Coat: A chemically resistant lab coat or apron should be worn.

Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-

approved respirator with an organic vapor cartridge should be used.[6]

5.3. Handling and Storage

Handling: Avoid all personal contact, including inhalation and contact with skin and eyes.[9]

Do not eat, drink, or smoke in areas where the chemical is handled.[1] Wash hands

thoroughly after handling.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6] Store

locked up and away from incompatible materials such as strong oxidizing agents.[1] The

product information for a similar compound suggests storage in a freezer.[2][10]
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Caption: A general workflow for the safe handling of undecyl methanesulfonate.
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First Aid and Emergency Procedures
In case of exposure, immediate action is critical.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1][6]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6]

Spill and Waste Disposal
Spills: In the event of a spill, evacuate the area. Wear full protective equipment, including

respiratory protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and

place it in a sealed container for disposal.[9] Do not allow the material to enter drains or

waterways.

Waste Disposal: Dispose of waste material in accordance with all applicable federal, state,

and local environmental regulations. Do not mix with other waste.
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Caption: The relationship between hazards, risks, and control measures.

Conclusion
While specific data on undecyl methanesulfonate is scarce, the information available for

analogous alkyl methanesulfonates indicates that it should be treated as a highly hazardous

substance. Researchers, scientists, and drug development professionals must adhere to strict

safety protocols, including the use of appropriate engineering controls and personal protective

equipment, to minimize the risk of exposure. All work should be planned and executed with the

assumption that this compound is carcinogenic, mutagenic, and a reproductive toxin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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